4-[(5-Bromopentyl)oxy]benzophenone

• Molecular Formula: C18H19BrO2
• Molecular Weight: 347.2 g/mol
• IUPAC Name: [4-(5-bromopentoxy)phenyl]-phenylmethanone
• InChI: InChI=1S/C18H19BrO2/c19-13-5-2-6-14-21-17-11-9-16(10-12-17)18(20)15-7-3-1-4-8-15/h1,3-4,7-12H,2,5-6,13-14H2
• InChI Key: KLPYENXIUFSRJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)OCCCCCBr

Description

4-[(5-Bromopentyl)oxy]benzophenone is a useful research compound. Its molecular formula is C18H19BrO2 and its molecular weight is 347.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

100 ml of a 10 percent aqueous sodium hydroxide solution were added to a solution of 34.5 g of 1,5-dibromopentane, 9.9 g of 4-hydroxybenzophenone and 1.6 g of tetrabutylammonium bromide in 100 ml of methylene chloride. The heterogeneous mixture was stirred at room temperature overnight. The organic phase was separated, dried over sodium sulphate and evaporated. By chromatography of the residue on silica gel with hexane:ethyl acetate (7:3) there were obtained 13.47 g (78%) of 4-[(5-bromopentyl)oxy]benzophenone as a colorless oil.